(2R)-2-Azaniumyl-3-sulfosulfanylpropanoate

• CAS No.: 1637-71-4
• Product Name: (2R)-2-Azaniumyl-3-sulfosulfanylpropanoate
• Molecular Formula: C3H7NO5S2
• Molecular Weight: 201.2 g/mol
• IUPAC Name: (2R)-2-amino-3-sulfosulfanylpropanoic acid
• Standard InChI: InChI=1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1
• Standard InChIKey: NOKPBJYHPHHWAN-REOHCLBHSA-N
• Isomeric SMILES: C([C@@H](C(=O)[O-])[NH3+])SS(=O)(=O)O
• SMILES: C(C(C(=O)O)N)SS(=O)(=O)O
• Canonical SMILES: C(C(C(=O)[O-])[NH3+])SS(=O)(=O)O
• Melting Point: 170-171°C
• Physical Description: Solid
• Description: Cysteine-S-sulfate, also known as S-sulphocysteine or L-cysteine S-sulphate, belongs to the class of organic compounds known as s-sulfo-l-cysteines. These are s-conjugated L-cysteine where the S-substituent is specified as a sulfo group. Cysteine-S-sulfate exists as a solid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Cysteine-S-sulfate has been detected in multiple biofluids, such as urine and blood. Within the cell, cysteine-S-sulfate is primarily located in the cytoplasm. Outside of the human body, cysteine-S-sulfate can be found in a number of food items such as garland chrysanthemum, chinese bayberry, mugwort, and alpine sweetvetch. This makes cysteine-S-sulfate a potential biomarker for the consumption of these food products.; S-sulfo-L-cysteine is an S-substituted L-cysteine where the S-substituent is specified as a sulfo group. It has a role as a plant metabolite and a human metabolite. It is an organic thiosulfate and a S-substituted L-cysteine. It is a conjugate acid of a S-sulfo-L-cysteinate(1-).
• Related CAS: 7381-67-1 (mono-hydrochloride salt)
• Synonyms: cysteine-S-sulfate; cysteine-S-sulfonate; cysteinyl-S-sulfonate; cysteinyl-S-sulfonic acid; S-sulfocysteine; S-sulphocysteine; S-sulphocysteine ion (1-); S-sulphocysteine, monosodium salt
• PubChem Compound: 115015
• Last Modified: Nov 11 2021